Cas no 416852-29-4 (1-(Pyridin-4-ylmethyl)piperazine hydrochloride)

• Product Name: 1-(Pyridin-4-ylmethyl)piperazine hydrochloride
• CAS No: 416852-29-4
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• MDL: MFCD06801256
• CID: 1016699
• PubChem ID: 45074739
• Update Time: 2025-06-27

1-(Pyridin-4-ylmethyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-ylmethyl)piperazine hydrochloride
• 1-[(4-Pyridyl)Methyl]piperazine Hydrochloride
• s10060
• MFCD06801256
• 1-[(pyridin-4-yl)methyl]piperazine hydrochloride
• AMY8997
• DB-354263
• CS-0332365
• SY012334
• 416852-29-4
• AKOS015849234
• 1-(4-Pyridyl)methylpiperazine Hydrochloride
• 1-(Pyridin-4-ylmethyl)piperazinehydrochloride
• BCP34525
• A873021
• 1-(pyridin-4-ylmethyl)piperazine;hydrochloride
• 1-(PYRIDIN-4-YLMETHYL)PIPERAZINE HCL
• 1-((4-pyridyl)methyl)piperazine hcl

• MDL： MFCD06801256
• Inchi： 1S/C10H15N3.ClH/c1-3-11-4-2-10(1)9-13-7-5-12-6-8-13;/h1-4,12H,5-9H2;1H
• InChI Key： OHKRNIHPWOZBJZ-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CN=CC=2)CCNCC1

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-(Pyridin-4-ylmethyl)piperazine hydrochloride

Recent Advances in the Study of 1-(Pyridin-4-ylmethyl)piperazine hydrochloride (CAS: 416852-29-4)

1-(Pyridin-4-ylmethyl)piperazine hydrochloride (CAS: 416852-29-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine backbone and pyridinylmethyl substituent, has shown potential in various applications, including drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a subject of interest for researchers aiming to develop novel bioactive molecules.

One of the key areas of research involving 1-(Pyridin-4-ylmethyl)piperazine hydrochloride is its role as a building block in the synthesis of more complex molecules. Its structural features, including the basic nitrogen atoms in the piperazine ring and the aromatic pyridine moiety, make it a versatile intermediate in medicinal chemistry. Recent publications have highlighted its use in the development of kinase inhibitors, receptor modulators, and other pharmacologically active compounds. These studies often leverage the compound's ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

In addition to its synthetic utility, 1-(Pyridin-4-ylmethyl)piperazine hydrochloride has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial, anti-inflammatory, or even anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound displayed promising activity against bacterial strains resistant to conventional antibiotics. These findings underscore the importance of further exploration into the pharmacological potential of this molecule.

The synthesis and characterization of 1-(Pyridin-4-ylmethyl)piperazine hydrochloride have also been refined in recent years. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the purity and structural integrity of the compound. Moreover, computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into its electronic properties and reactivity. These advancements have facilitated the optimization of synthetic protocols, enabling higher yields and better scalability for industrial applications.

Despite the progress made, challenges remain in the study of 1-(Pyridin-4-ylmethyl)piperazine hydrochloride. For example, the compound's solubility and stability under physiological conditions need further investigation to ensure its suitability for in vivo applications. Additionally, more comprehensive toxicological studies are required to assess its safety profile. Addressing these gaps will be crucial for translating laboratory findings into clinically relevant therapies.

In conclusion, 1-(Pyridin-4-ylmethyl)piperazine hydrochloride (CAS: 416852-29-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and potential biological activities make it a valuable subject for ongoing and future studies. As research continues to uncover its full potential, this compound may play a pivotal role in the development of next-generation therapeutics.